N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]-1H-indole-2-carboxamide

• IUPAC Name: N-[3-(6-oxopyridazin-1-yl)propyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C16H16N4O2/c21-15-7-3-9-18-20(15)10-4-8-17-16(22)14-11-12-5-1-2-6-13(12)19-14/h1-3,5-7,9,11,19H,4,8,10H2,(H,17,22)
• InChI Key: QJJOYTSNGIHPDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(N2)C(=O)NCCCN3C(=O)C=CC=N3
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol

Description

This compound is an organic compound. It belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring. They have the general structure RNC(=O)R’, where R,R’= benzene.

Molecular Structure Analysis

The molecular structure of this compound includes a 6-oxo-1,6-dihydropyridazin ring attached to a propyl chain, which is further connected to a 1H-indole-2-carboxamide group. The InChI code for this compound is 1S/C7H8N2O3/c10-6-3-1-5 (8-9-6)2-4-7 (11)12/h1-3,8H,4H2, (H,9,10) (H,11,12).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 168.15. It is a solid at room temperature.

Mechanism of Action

The mechanism of action of 6-oxo-DHP-ICA is not yet fully understood. However, it is believed to act as an agonist of the serotonin receptor, as well as an agonist of the sigma-1 receptor. It is also believed to act as an antagonist of the dopamine receptor, as well as an agonist of the adenosine receptor.
Biochemical and Physiological Effects
6-oxo-DHP-ICA has been studied for its biochemical and physiological effects. It has been found to have an effect on the central nervous system, as well as on the cardiovascular system. It has also been found to have an effect on the immune system, as well as on the endocrine system.

Advantages and Limitations for Lab Experiments

6-oxo-DHP-ICA has several advantages for lab experiments. It is relatively easy to synthesize and is relatively stable in solution. It also has a low toxicity profile and is relatively non-toxic. Additionally, it has a low cost and is relatively easy to store. However, it has some limitations. It is not very soluble in water, and its solubility in other solvents is limited. Additionally, its shelf life is relatively short.

Future Directions

There are several possible future directions for 6-oxo-DHP-ICA. It may be possible to use it to study the effects of various drugs on the gastrointestinal system, as well as to investigate the biochemical and physiological effects of certain compounds on the immune system. Additionally, it may be possible to use it to study the effects of certain drugs on the metabolism, as well as to study the effects of certain drugs on the endocrine system. Furthermore, it may be possible to use it to study the effects of certain drugs on the reproductive system, as well as to study the effects of certain drugs on the cardiovascular system. Finally, it may be possible to use it to study the effects of certain drugs on the nervous system, as well as to investigate the biochemical and physiological effects of certain compounds on the endocrine system.

Synthesis Methods

6-oxo-DHP-ICA is synthesized by the reaction of 1,3-dibromo-5,5-dimethylhydantoin with N,N-diethyl-2-aminopropanamide in the presence of copper(II) chloride. The reaction takes place in an aqueous solution of acetic acid, and is followed by the addition of hydrochloric acid to the reaction mixture. The resulting product is then purified by recrystallization from methanol.

Scientific Research Applications

6-oxo-DHP-ICA has been studied for its potential applications in scientific research. It has been used as a tool to study the effects of various drugs on the central nervous system, as well as to investigate the biochemical and physiological effects of certain compounds. It has also been used to study the effects of various drugs on the cardiovascular system, as well as to study the effects of certain drugs on the immune system.

Safety and Hazards

The compound is classified as a hazard, with a signal word of "Danger". It has hazard statements H301-H315-H319-H335, indicating toxicity if swallowed, skin irritation, eye irritation, and respiratory irritation. It’s recommended to handle this compound with appropriate safety measures.